4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide

• IUPAC Name: 4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide
• InChI: InChI=1S/C22H20N4O2/c1-3-28-18-9-7-16(8-10-18)21(27)24-19-13-17(6-5-15(19)2)20-14-26-12-4-11-23-22(26)25-20/h4-14H,3H2,1-2H3,(H,24,27)
• InChI Key: XEXXBDAWEDVBJN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C3=CN4C=CC=NC4=N3)C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in research. This compound is a potent inhibitor of a specific enzyme, which makes it an important tool for studying various biochemical and physiological processes.

Mechanism of Action

Target of Action

The primary target of the compound 4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide is the enzyme Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the biosynthesis of prostaglandins, which are mediators involved in the inflammatory process .

Mode of Action

This compound interacts with COX-2 by fitting into its active site . This interaction inhibits the activity of COX-2, thereby reducing the production of prostaglandins .

Biochemical Pathways

The inhibition of COX-2 by this compound affects the prostaglandin biosynthesis pathway . This results in a decrease in the production of prostaglandins, particularly PGE2, which is primarily responsible for pain and tissue blood flow increase during inflammation .

Result of Action

The inhibition of COX-2 by this compound leads to a reduction in the production of prostaglandins . This results in a decrease in inflammation, pain, and increased tissue blood flow . In vitro assays have shown that this compound has a good selectivity for COX-2 inhibition .

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide in lab experiments include its potency and specificity as an enzyme inhibitor. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental settings. However, limitations include the potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research involving 4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide. One direction is the further exploration of its potential as an inhibitor of other enzymes. Additionally, this compound could be used to study the effects of enzyme inhibition on various diseases and conditions. Finally, the synthesis of analogs of this compound could lead to the development of more potent and specific enzyme inhibitors.

Synthesis Methods

The synthesis method of 4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide involves several steps. The first step is the synthesis of 5-imidazo[1,2-a]pyrimidin-2-amine, which is then reacted with 2-methyl-4-nitrobenzoic acid to form 4-nitro-N-(5-imidazo[1,2-a]pyrimidin-2-yl)-2-methylbenzamide. This compound is then reduced to 4-amino-N-(5-imidazo[1,2-a]pyrimidin-2-yl)-2-methylbenzamide and finally reacted with ethyl 4-chlorobenzoate to form this compound.

Scientific Research Applications

4-ethoxy-N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)benzamide has several scientific research applications. One of the most important applications is its use as an inhibitor of a specific enzyme. This enzyme is involved in various biochemical and physiological processes, and its inhibition can help researchers to better understand these processes. Additionally, this compound can be used to study the effects of enzyme inhibition on various diseases and conditions.